Cas no 1806998-80-0 (6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine)

• Product Name: 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine
• CAS No: 1806998-80-0
• MF: C₇H₅ClF₂INO
• MW: 319.474980115891
• CID: 4886519
• Update Time: 2025-06-14

6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine

• Inchi： 1S/C7H5ClF2INO/c8-2-3-1-4(11)6(13)5(12-3)7(9)10/h1,7,13H,2H2
• InChI Key： SFJADVFIGSGBLD-UHFFFAOYSA-N
• SMILES： IC1C=C(CCl)N=C(C(F)F)C=1O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 2.2
• Topological Polar Surface Area: 33.1

Additional information on 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine

Comprehensive Overview of 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1806998-80-0)

The compound 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine (CAS No. 1806998-80-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the chloromethyl, difluoromethyl, and iodo substituents, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for halogenated pyridines like 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine has surged due to their versatility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures for targeted therapies and precision agriculture. The presence of both chloromethyl and iodo groups in this compound offers dual reactivity, enabling sequential functionalization—a feature highly sought after in modern synthetic chemistry.

From an environmental and sustainability perspective, the synthesis and application of 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine align with the growing focus on green chemistry. Researchers are exploring catalytic methods to minimize waste and improve atom economy during its production. This aligns with the broader industry shift toward sustainable chemical processes, a topic frequently searched in academic and industrial forums.

The compound’s hydroxy and difluoromethyl groups also contribute to its solubility and bioavailability, making it a candidate for prodrug design. In the context of AI-driven drug discovery, molecular descriptors derived from its structure are being used to train machine learning models for predicting novel bioactive compounds. This intersection of computational chemistry and experimental validation is a hot topic in scientific communities.

Analytical characterization of CAS No. 1806998-80-0 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise quality control, a critical factor for industries requiring high-purity intermediates. The compound’s stability under various conditions is also a subject of ongoing study, particularly for long-term storage and scalable production.

In summary, 6-(Chloromethyl)-2-(difluoromethyl)-3-hydroxy-4-iodopyridine represents a multifaceted tool for researchers tackling challenges in medicinal chemistry, material science, and catalysis. Its relevance to cutting-edge fields like personalized medicine and agrochemical innovation ensures its continued prominence in scientific literature and patent filings.